Cas no 64266-26-8 (1H-Benzimidazole-1-propanenitrile,2-amino-)

• Product Name: 1H-Benzimidazole-1-propanenitrile,2-amino-
• CAS No: 64266-26-8
• MF: C₁₀H₁₀N₄
• MW: 186.21320104599
• CID: 499977
• PubChem ID: 11672804
• Update Time: 2025-04-19

1H-Benzimidazole-1-propanenitrile,2-amino- Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-1-propanenitrile,2-amino-
• 1H-Benzimidazole-1-propanenitrile,2-amino-(9CI)
• 64266-26-8
• DTXSID501270964
• 2-Amino-1H-benzimidazole-1-propanenitrile
• 3-(2-amino-1H-benzo[d]imidazol-1-yl)propanenitrile

• Inchi： 1S/C10H10N4/c11-6-3-7-14-9-5-2-1-4-8(9)13-10(14)12/h1-2,4-5H,3,7H2,(H2,12,13)
• InChI Key： ZUHBTVJKGTWMGK-UHFFFAOYSA-N
• SMILES： N1(C(N)=NC2C=CC=CC1=2)CCC#N

Computed Properties

• Exact Mass: 186.0907
• Monoisotopic Mass: 186.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 67.6Ų

Experimental Properties

• PSA: 67.63